Cas no 95350-20-2 (7-Chloro-4-nitro-1,3-benzoxazole)

• Product Name: 7-Chloro-4-nitro-1,3-benzoxazole
• CAS No: 95350-20-2
• MF: C₇H₃ClN₂O₃
• MW: 198.563320398331
• CID: 2818890
• PubChem ID: 18984284
• Update Time: 2025-04-21

7-Chloro-4-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• DTXCID20547881
• SCHEMBL7207029
• DTXSID40597121
• 7-Chloro-4-nitro-1,3-benzoxazole
• 95350-20-2
• 7-chloro-4-nitrobenzoxazole

• Inchi： 1S/C7H3ClN2O3/c8-4-1-2-5(10(11)12)6-7(4)13-3-9-6/h1-3H
• InChI Key： NRLIHGWOBJMMGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1OC=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.9832197Da
• Monoisotopic Mass: 197.9832197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.9Ų